Cas no 2137701-32-5 ([3,4'-Bipyridin]-3'-amine, 6-fluoro-)

• Product Name: [3,4'-Bipyridin]-3'-amine, 6-fluoro-
• CAS No: 2137701-32-5
• MF: C₁₀H₈FN₃
• MW: 189.189024925232
• CID: 5257227
• Update Time: 2025-07-23

[3,4'-Bipyridin]-3'-amine, 6-fluoro- Chemical and Physical Properties

Names and Identifiers

• [3,4'-Bipyridin]-3'-amine, 6-fluoro-

• Inchi： 1S/C10H8FN3/c11-10-2-1-7(5-14-10)8-3-4-13-6-9(8)12/h1-6H,12H2
• InChI Key： XTCHJZCZXZTEEK-UHFFFAOYSA-N
• SMILES： C1=NC(F)=CC=C1C1C=CN=CC=1N

Additional information on [3,4'-Bipyridin]-3'-amine, 6-fluoro-

Comprehensive Overview of [3,4'-Bipyridin]-3'-amine, 6-fluoro- (CAS No. 2137701-32-5)

[3,4'-Bipyridin]-3'-amine, 6-fluoro- (CAS No. 2137701-32-5) is a specialized bipyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its 6-fluoro substitution and 3,4'-bipyridin core, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, given its structural versatility and functional group compatibility.

The growing demand for fluorinated compounds in modern chemistry has propelled the study of [3,4'-Bipyridin]-3'-amine, 6-fluoro-. Fluorination often enhances the metabolic stability and bioavailability of molecules, a key consideration in medicinal chemistry. Recent trends in AI-driven drug design and high-throughput screening have further highlighted the importance of such building blocks, as they enable rapid optimization of lead compounds. This aligns with the increasing focus on precision medicine and targeted therapies, where tailored molecular structures play a pivotal role.

From a synthetic perspective, [3,4'-Bipyridin]-3'-amine, 6-fluoro- serves as a versatile scaffold for constructing heterocyclic compounds. Its amine and pyridine functionalities allow for diverse derivatization, making it a favorite among chemists working on catalysis and ligand design. The compound's stability under various reaction conditions also makes it suitable for green chemistry applications, a topic of immense interest in sustainable industrial processes.

Analytical studies of CAS No. 2137701-32-5 reveal excellent solubility in polar organic solvents, which facilitates its use in solution-phase synthesis. Spectroscopic data, including NMR and mass spectrometry profiles, confirm its high purity and structural integrity—critical factors for reproducibility in research. These characteristics address common queries from scientists regarding compound handling and storage conditions, frequently searched topics in academic and industrial forums.

In the context of intellectual property, [3,4'-Bipyridin]-3'-amine, 6-fluoro- has been cited in several patents related to kinase inhibitors and antiviral agents. This reflects its relevance in addressing global health challenges, such as the need for novel antimicrobials amid rising antibiotic resistance. Such applications resonate with current public health discussions, making this compound a subject of cross-disciplinary interest.

Future research directions may explore the compound's role in photocatalysis or electrochemical sensors, areas gaining traction due to advancements in renewable energy and diagnostics. As the scientific community prioritizes molecular diversity and functional materials, CAS No. 2137701-32-5 is poised to remain a key player in innovation pipelines worldwide.